91-98-5

Benzenesulfonic acid, 3-[[ethyl(3-methylphenyl)amino]methyl]-

Usually In Stock

• CAS RN:
• 91-98-5

• Formula:
• C16H19NO3S

• InChI:
• InChI=1S/C16H19NO3S/c1-3-17(15-8-4-6-13(2)10-15)12-14-7-5-9-16(11-14)21(18,19)20/h4-11H,3,12H2,1-2H3,(H,18,19,20)

• InChIKey:
• QAHDKLRCWZENIP-UHFFFAOYSA-N

• Benzenesulfonic acid, 3-[[ethyl(3-methylphenyl)amino]methyl]- is a useful research compound. Its molecular formula is C16H19NO3S and its molecular weight is 305.4 g/mol. The purity is usually 95%.

2,4,6,8-Tetramethyloctacosanoic acid

• CAS RN:
• 5691-98-5

• Formula:
• C32H64O2

• InChI:
• InChI=1S/C32H64O2/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28(2)25-29(3)26-30(4)27-31(5)32(33)34/h28-31H,6-27H2,1-5H3,(H,33,34)

• InChIKey:
• QFTGBKLLECAONU-UHFFFAOYSA-N

• 2,4,6,8-Tetramethyloctacosanoic acid, also known as 2,4,6,8-Tetramethyloctacosanoic acid, is a useful research compound. Its molecular formula is C32H64O2 and its molecular weight is 480.8 g/mol. The purity is usually 95%.

Einecs 272-588-9

• CAS RN:
• 68891-98-5

• Formula:
• C16H28Cl4Cr2F13NO9S

• InChI:
• InChI=1S/C10H8F13NO4S.2C3H8O.4ClH.2Cr.3H2O/c1-2-24(3-4(25)26)29(27,28)10(22,23)8(17,18)6(13,14)5(11,12)7(15,16)9(19,20)21;2*1-3(2)4;;;;;;;;;/h2-3H2,1H3,(H,25,26);2*3-4H,1-2H3;4*1H;;;3*1H2/q;;;;;;;2*+3;;;/p-6

• InChIKey:
• WXGWVHXQQQQOOF-UHFFFAOYSA-H

• Einecs 272-588-9 is a useful research compound. Its molecular formula is C16H28Cl4Cr2F13NO9S and its molecular weight is 903.2 g/mol. The purity is usually 95%.

(4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone

In Stock

• CAS RN:
• 21091-98-5

• Formula:
• C12H15N3O3

• InChI:
• InChI=1S/C12H15N3O3/c1-13-6-8-14(9-7-13)12(16)10-2-4-11(5-3-10)15(17)18/h2-5H,6-9H2,1H3

• InChIKey:
• UMRXCSPRJVBXHH-UHFFFAOYSA-N

• (4-Methylpiperazin-1-yl)(4-nitrophenyl)methanone is a useful research compound. Its molecular formula is C12H15N3O3 and its molecular weight is 249.27 g/mol. The purity is usually 95%.

Sodium 2,5-dichlorobenzoate

Usually In Stock

• CAS RN:
• 63891-98-5

• Formula:
• C7H3Cl2NaO2

• InChI:
• InChI=1S/C7H4Cl2O2.Na/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1

• InChIKey:
• CXIPPGIFARBNFA-UHFFFAOYSA-M

• Sodium 2,5-dichlorobenzoate is a useful research compound. Its molecular formula is C7H3Cl2NaO2 and its molecular weight is 212.99 g/mol. The purity is usually 95%.

Zonisamide sodium salt

Usually In Stock

• CAS RN:
• 68291-98-5

• Formula:
• C8H7N2NaO3S

• InChI:
• InChI=1S/C8H7N2O3S.Na/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7;/h1-4H,5H2,(H-,9,11,12);/q-1;+1

• InChIKey:
• ZVBIRPKGWOVBLG-UHFFFAOYSA-N

• Zonisamide sodium salt is a useful research compound. Its molecular formula is C8H7N2NaO3S and its molecular weight is 234.21 g/mol. The purity is usually 95%.

3-Bromothiophene-2-carbonitrile

In Stock

• CAS RN:
• 18791-98-5

• Formula:
• C5H2BrNS

• InChI:
• InChI=1S/C5H2BrNS/c6-4-1-2-8-5(4)3-7/h1-2H

• InChIKey:
• RNIRKEQGYHHNSE-UHFFFAOYSA-N

• 3-Bromothiophene-2-carbonitrile is a useful research compound. Its molecular formula is C5H2BrNS and its molecular weight is 188.05 g/mol. The purity is usually 95%.

Butyl bromoacetate

In Stock

• CAS RN:
• 18991-98-5

• Formula:
• C6H11BrO2

• InChI:
• InChI=1S/C6H11BrO2/c1-2-3-4-9-6(8)5-7/h2-5H2,1H3

• InChIKey:
• NMEGSGKCIWQRDB-UHFFFAOYSA-N

• Butyl bromoacetate, also known as Butyl bromoacetate, is a useful research compound. Its molecular formula is C6H11BrO2 and its molecular weight is 195.05 g/mol. The purity is usually 95%.

2-Chloro-1,4-dipropoxybenzene

Usually In Stock

• CAS RN:
• 916791-98-5

• Formula:
• C12H17ClO2

• InChI:
• InChI=1S/C12H17ClO2/c1-3-7-14-10-5-6-12(11(13)9-10)15-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3

• InChIKey:
• SWQFWWUXVCCQSJ-UHFFFAOYSA-N

• 2-Chloro-1,4-dipropoxybenzene is a useful research compound. Its molecular formula is C12H17ClO2 and its molecular weight is 228.71 g/mol. The purity is usually 95%.

(3-(Morpholinomethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone

In Stock

• CAS RN:
• 898791-98-5

• Formula:
• C19H18F3NO2

• InChI:
• InChI=1S/C19H18F3NO2/c20-19(21,22)17-6-2-5-16(12-17)18(24)15-4-1-3-14(11-15)13-23-7-9-25-10-8-23/h1-6,11-12H,7-10,13H2

• InChIKey:
• QRNQUGHDCAMWPI-UHFFFAOYSA-N

• (3-(Morpholinomethyl)phenyl)(3-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C19H18F3NO2 and its molecular weight is 349.3 g/mol. The purity is usually 95%.

Suc-phe-glu-pro-ile-pro-glu-glu-tyr(SO3H)-leu-D-glu-OH

In Stock

• CAS RN:
• 131791-98-5

• Formula:
• C64H86N10O25S

• InChI:
• InChI=1S/C64H86N10O25S/c1-5-35(4)54(71-60(90)46-14-9-29-72(46)62(92)41(21-27-52(81)82)67-61(91)47(33-36-11-7-6-8-12-36)74-48(75)23-24-49(74)76)63(93)73-30-10-13-45(73)59(89)66-40(20-26-51(79)80)55(85)65-39(19-25-50(77)78)56(86)70-44(32-37-15-17-38(18-16-37)99-100(96,97)98)58(88)69-43(31-34(2)3)57(87)68-42(64(94)95)22-28-53(83)84/h6-8,11-12,15-18,34-35,39-47,54H,5,9-10,13-14,19-33H2,1-4H3,(H,65,85)(H,66,89)(H,67,91)(H,68,87)(H,69,88)(H,70,86)(H,71,90)(H,77,78)(H,79,80)(H,81,82)(H,83,84)(H,94,95)(H,96,97,98)/t35-,39-,40-,41-,42+,43-,44-,45-,46-,47-,54-/m0/s1

• InChIKey:
• YGKXPBZTQOZMGW-FQSUHZHRSA-N

• Suc-phe-glu-pro-ile-pro-glu-glu-tyr(SO3H)-leu-D-glu-OH is a useful research compound. Its molecular formula is C64H86N10O25S and its molecular weight is 1427.497. The purity is usually 95%.

1-Trifluoroacetyl-5-fluorobenzimidazolin-2-thione

Usually In Stock

• CAS RN:
• 128691-98-5

• Formula:
• C9H4F4N2OS

• InChI:
• InChI=1S/C9H4F4N2OS/c10-4-1-2-6-5(3-4)14-8(17)15(6)7(16)9(11,12)13/h1-3H,(H,14,17)

• InChIKey:
• CHOHDHZLYCBJDX-UHFFFAOYSA-N

• 1-Trifluoroacetyl-5-fluorobenzimidazolin-2-thione, also known as 1-Trifluoroacetyl-5-fluorobenzimidazolin-2-thione, is a useful research compound. Its molecular formula is C9H4F4N2OS and its molecular weight is 264.2 g/mol. The purity is usually 95%.

(4-(benzo[d]thiazol-2-yl)piperidin-1-yl)(1,5-dimethyl-1H-pyrazol-3-yl)methanone

In Stock

• CAS RN:
• 1014091-98-5

• Formula:
• C18H20N4OS

• InChI:
• InChI=1S/C18H20N4OS/c1-12-11-15(20-21(12)2)18(23)22-9-7-13(8-10-22)17-19-14-5-3-4-6-16(14)24-17/h3-6,11,13H,7-10H2,1-2H3

• InChIKey:
• XTJLHVQZFXVCRV-UHFFFAOYSA-N

• (4-(benzo[d]thiazol-2-yl)piperidin-1-yl)(1,5-dimethyl-1H-pyrazol-3-yl)methanone is a useful research compound. Its molecular formula is C18H20N4OS and its molecular weight is 340.45. The purity is usually 95%.

2-[1,1'-biphenyl]-4-yl-N-[2-(2-thienyl)ethyl]acetamide

• CAS RN:
• 1111491-98-5

• Formula:
• C20H19NOS

• InChI:
• InChI=1S/C20H19NOS/c22-20(21-13-12-19-7-4-14-23-19)15-16-8-10-18(11-9-16)17-5-2-1-3-6-17/h1-11,14H,12-13,15H2,(H,21,22)

• InChIKey:
• DLZPWSNDMWTWJK-UHFFFAOYSA-N

• 2-[1,1'-biphenyl]-4-yl-N-[2-(2-thienyl)ethyl]acetamide is a useful research compound. Its molecular formula is C20H19NOS and its molecular weight is 321.4g/mol. The purity is usually 95%.

3-Cyano-6-cyclopropyl-2-pyridinecarboxylic acid

In Stock

• CAS RN:
• 1221791-98-5

• Formula:
• C10H8N2O2

• InChI:
• InChI=1S/C10H8N2O2/c11-5-7-3-4-8(6-1-2-6)12-9(7)10(13)14/h3-4,6H,1-2H2,(H,13,14)

• InChIKey:
• NYZGRUMLPUNICU-UHFFFAOYSA-N

• 3-Cyano-6-cyclopropyl-2-pyridinecarboxylic acid is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.

6-(5-Bromofuran-2-yl)pyrimidin-4-amine

In Stock

• CAS RN:
• 1250891-98-5

• Formula:
• C8H6BrN3O

• InChI:
• InChI=1S/C8H6BrN3O/c9-7-2-1-6(13-7)5-3-8(10)12-4-11-5/h1-4H,(H2,10,11,12)

• InChIKey:
• RBVQDZHVLDPUFG-UHFFFAOYSA-N

• 6-(5-Bromofuran-2-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C8H6BrN3O and its molecular weight is 240.06 g/mol. The purity is usually 95%.